6-O-Nicotinoylscutebarbatine G
6-O-Nicotinoylscutebarbatine G
Brand Name:
Vulcanchem
CAS No.:
1206805-30-2
VCID:
VC0021555
InChI:
InChI=1S/C32H34O8/c1-19-13-14-22(38-27(35)20-9-5-6-10-20)24-29(2)15-16-32(17-23(33)37-18-32)40-31(29,4)25(34)26(30(19,24)3)39-28(36)21-11-7-8-12-21/h5,7,9-13,22,24-26,34H,14-18H2,1-4H3
SMILES:
CC1=CCC(C2C1(C(C(C3(C2(CCC4(O3)CC(=O)OC4)C)C)O)OC(=O)C5=CC=C=C5)C)OC(=O)C6=CC=C=C6
Molecular Formula:
C32H34O8
Molecular Weight:
546.616
6-O-Nicotinoylscutebarbatine G
CAS No.: 1206805-30-2
Cat. No.: VC0021555
Molecular Formula: C32H34O8
Molecular Weight: 546.616
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1206805-30-2 |
|---|---|
| Molecular Formula | C32H34O8 |
| Molecular Weight | 546.616 |
| Standard InChI | InChI=1S/C32H34O8/c1-19-13-14-22(38-27(35)20-9-5-6-10-20)24-29(2)15-16-32(17-23(33)37-18-32)40-31(29,4)25(34)26(30(19,24)3)39-28(36)21-11-7-8-12-21/h5,7,9-13,22,24-26,34H,14-18H2,1-4H3 |
| Standard InChI Key | AJBAUCYKHLPPHC-UHFFFAOYSA-N |
| SMILES | CC1=CCC(C2C1(C(C(C3(C2(CCC4(O3)CC(=O)OC4)C)C)O)OC(=O)C5=CC=C=C5)C)OC(=O)C6=CC=C=C6 |
| Appearance | Powder |
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